1-(Thiophen-2-ylmethyl)-1,2,4-triazole-3-carbonitrile

• IUPAC Name: 1-(thiophen-2-ylmethyl)-1,2,4-triazole-3-carbonitrile
• InChI: InChI=1S/C8H6N4S/c9-4-8-10-6-12(11-8)5-7-2-1-3-13-7/h1-3,6H,5H2
• InChI Key: RCWREEUROMYHET-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CN2C=NC(=N2)C#N
• Molecular Formula: C8H6N4S
• Molecular Weight: 190.23 g/mol

Description

1-(Thiophen-2-ylmethyl)-1,2,4-triazole-3-carbonitrile is a chemical compound with potential applications in scientific research. It is a triazole derivative that has been synthesized through several methods and has shown promising results in various studies.

Scientific Research Applications

1-(Thiophen-2-ylmethyl)-1,2,4-triazole-3-carbonitrile has been studied for its potential applications in various scientific research fields. It has been reported to exhibit antitumor, antimicrobial, and antifungal activities. It has also shown potential as an inhibitor of the enzyme carbonic anhydrase, which has implications in the treatment of glaucoma and other diseases.

Mechanism of Action

The mechanism of action of 1-(Thiophen-2-ylmethyl)-1,2,4-triazole-3-carbonitrile is not fully understood. However, it has been suggested that its antitumor activity may be due to its ability to induce apoptosis in cancer cells. Its antimicrobial and antifungal activities may be due to its ability to inhibit the growth of microorganisms.
Biochemical and Physiological Effects:
1-(Thiophen-2-ylmethyl)-1,2,4-triazole-3-carbonitrile has been reported to have various biochemical and physiological effects. It has been shown to inhibit the activity of carbonic anhydrase, which plays a role in the regulation of acid-base balance in the body. It has also been reported to exhibit antioxidant activity and to have an inhibitory effect on the enzyme acetylcholinesterase.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(Thiophen-2-ylmethyl)-1,2,4-triazole-3-carbonitrile in lab experiments is its potential as a versatile scaffold for the design of new compounds with various biological activities. However, one limitation is that its mechanism of action is not fully understood, which may limit its potential applications.

Future Directions

There are several future directions for the research of 1-(Thiophen-2-ylmethyl)-1,2,4-triazole-3-carbonitrile. One direction is to further investigate its potential as an inhibitor of carbonic anhydrase and its implications in the treatment of glaucoma and other diseases. Another direction is to explore its potential as a scaffold for the design of new compounds with various biological activities. Additionally, more studies are needed to fully understand its mechanism of action and to identify its potential applications in other scientific research fields.

Synthesis Methods

The synthesis of 1-(Thiophen-2-ylmethyl)-1,2,4-triazole-3-carbonitrile involves the reaction between 2-(thiophen-2-yl)acetonitrile and hydrazine hydrate in the presence of a base. Several methods have been reported for the synthesis of this compound, including microwave-assisted synthesis, solvent-free synthesis, and one-pot synthesis.